Cas no 708971-57-7 (methyl (2S)-2-amino-3-(4-pyridyl)propanoate)

• Product Name: methyl (2S)-2-amino-3-(4-pyridyl)propanoate
• CAS No: 708971-57-7
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5289548
• PubChem ID: 18714240
• Update Time: 2025-05-21

methyl (2S)-2-amino-3-(4-pyridyl)propanoate Chemical and Physical Properties

Names and Identifiers

• METHYL(2S)-2-AMINO-3-(4-PYRIDYL)PROPANOATE
• methyl (2S)-2-amino-3-(4-pyridyl)propanoate

• Inchi： 1S/C9H12N2O2/c1-13-9(12)8(10)6-7-2-4-11-5-3-7/h2-5,8H,6,10H2,1H3/t8-/m0/s1
• InChI Key： MFDSUVIUGDAHLU-QMMMGPOBSA-N
• SMILES： C(OC)(=O)[C@@H](N)CC1=CC=NC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2S)-2-amino-3-(4-pyridyl)propanoate

Methyl (2S)-2-Amino-3-(4-Pyridyl)Propanoate: A Comprehensive Overview

Methyl (2S)-2-amino-3-(4-pyridyl)propanoate, identified by the CAS number 708971-57-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring and an amino group, making it a valuable molecule for various applications in drug discovery and chemical synthesis.

The structure of methyl (2S)-2-amino-3-(4-pyridyl)propanoate consists of a propanoic acid derivative with a methyl ester group, an amino group at the second carbon, and a pyridine ring attached to the third carbon. The stereochemistry at the second carbon is specified as (2S), indicating a specific spatial arrangement that is crucial for its biological activity and chemical reactivity.

Recent studies have highlighted the potential of methyl (2S)-2-amino-3-(4-pyridyl)propanoate in the development of novel therapeutic agents. Its pyridine moiety contributes to its ability to interact with various biological targets, such as enzymes and receptors, which is essential for drug design. The amino group adds functional versatility, enabling the molecule to participate in hydrogen bonding and other key interactions within biological systems.

In terms of synthesis, researchers have developed efficient methods to prepare methyl (2S)-2-amino-3-(4-pyridyl)propanoate. These methods often involve multi-step reactions, including nucleophilic substitutions, reductions, and esterifications. The stereochemical control during synthesis is critical to ensure the desired (2S) configuration, which significantly impacts the compound's biological properties.

The application of methyl (2S)-2-amino-3-(4-pyridyl)propanoate extends beyond pharmacology into materials science and catalysis. Its ability to act as a chiral ligand in asymmetric catalysis has been explored in recent studies, demonstrating its potential in synthesizing enantiomerically enriched compounds—a key requirement in pharmaceutical manufacturing.

From an environmental perspective, understanding the fate and transport of methyl (2S)-2-amino-3-(4-pyridyl)propanoate in natural systems is crucial for assessing its ecological impact. Studies have shown that this compound undergoes biodegradation under specific conditions, which is important for evaluating its safety in industrial and agricultural applications.

In conclusion, methyl (2S)-2-amino-3-(4-pyridyl)propanoate (CAS No. 708971-57-7) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a promising candidate for future innovations in drug development and chemical technology.